7Z-nonadecenoic acid

Specification

• CAS No.: 118020-79-4
• Molecular Formula: C19H36O2
• Molecular Weight: 296.5 g/mol
• IUPAC Name: (Z)-nonadec-7-enoic acid
• Standard InChI: InChI=1S/C19H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21/h12-13H,2-11,14-18H2,1H3,(H,20,21)/b13-12-
• Standard InChI Key: MBSJMRUSWQBXNI-SEYXRHQNSA-N
• Isomeric SMILES: CCCCCCCCCCC/C=C\CCCCCC(=O)O
• SMILES: CCCCCCCCCCCC=CCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCCCCC=CCCCCCC(=O)O

Introduction

Chemical Identity and Properties

7Z-nonadecenoic acid is identified through several standardized nomenclature systems. It has been cataloged with the Chemical Abstracts Service (CAS) registry number 118020-79-4 and is recognized in chemical databases under various synonyms. The systematic identification parameters establish this compound as a distinct molecular entity within the fatty acid classification system.

Chemical Identifiers

The compound can be identified through multiple chemical designation systems as outlined in the table below:

Identifier Type	Value
CAS Number	118020-79-4
PubChem CID	5312515
Molecular Formula	C19H36O2
Molecular Weight	296.49 g/mol
Lipid Number	C19:1
IUPAC Name	(Z)-nonadec-7-enoic acid
Common Synonyms	7-Nonadecenoic acid (Z)-, cis-7-Nonadecenoic acid, DELTA 7 CIS NONADECENOIC ACID, C19:1n-12

The compound's unique chemical identification is further defined through specialized chemical notation systems that describe its molecular structure.

Structural Representations

The structural identity of 7Z-nonadecenoic acid can be represented through various chemical notation systems:

Notation Type	Value
SMILES	O=C(O)CCCCCC=CCCCCCCCCCCC
Isomeric SMILES	C(=CCCCCCCCCCCC)CCCCCC(O)=O
InChI	InChI=1S/C19H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21/h12-13H,2-11,14-18H2,1H3,(H,20,21)/b13-12-
InChIKey	MBSJMRUSWQBXNI-SEYXRHQNSA-N

These chemical notation systems provide essential information for computational chemistry and database searches, enabling precise identification across research platforms.

Physical and Chemical Characteristics

7Z-nonadecenoic acid possesses specific physical and chemical properties that differentiate it from other fatty acids. As a monounsaturated fatty acid, its properties reflect both the influence of its carboxylic acid functional group and the presence of a double bond in its hydrocarbon chain.

Physical Properties

Based on established research data and chemical property calculations, the physical characteristics of 7Z-nonadecenoic acid are summarized below:

Property	Value
Physical State at Room Temperature	Liquid
Purity in Commercial Standards	>98%
Recommended Storage	Freezer
Supply Format	Neat

These physical properties have significant implications for handling, storage, and application of the compound in research settings.

Structural Features and Molecular Dynamics

The molecular structure of 7Z-nonadecenoic acid features a 19-carbon chain with a carboxylic acid head group and a cis-configuration double bond between the 7th and 8th carbon atoms. This specific positioning of the double bond imparts distinctive conformational properties to the molecule.

Significance of the Z-Configuration

The "Z" (zusammen) or cis configuration at the double bond creates a characteristic bend in the hydrocarbon chain. This geometric configuration significantly influences the compound's physical properties, including melting point and molecular packing capabilities. Unlike its trans counterpart, the cis configuration prevents tight molecular packing, contributing to the liquid state of 7Z-nonadecenoic acid at room temperature.

The presence of this double bond at the specific position (carbon 7) distinguishes 7Z-nonadecenoic acid from other monounsaturated fatty acids with different double bond positions, such as oleic acid (C18:1, ω-9) or palmitoleic acid (C16:1, ω-7).

Biological Significance and Occurrence

Monounsaturated fatty acids with specific double bond positions like 7Z-nonadecenoic acid may serve important biological functions. While research specifically focused on 7Z-nonadecenoic acid is limited, insights can be drawn from studies on similar monounsaturated fatty acids.

Analytical Approaches and Methodological Considerations

The accurate identification and quantification of 7Z-nonadecenoic acid in biological samples require sophisticated analytical techniques. Several methodological approaches have been documented in fatty acid research.

Laboratory Analysis Challenges

Interlaboratory comparison studies have demonstrated the challenges associated with fatty acid analysis. Research has shown significant variations in reported values for specific fatty acids across different laboratories, highlighting the importance of standardized analytical procedures. For 7Z-nonadecenoic acid, these considerations are particularly relevant given its structural similarity to other monounsaturated fatty acids.

Analytical Comparison with Similar Compounds

The analytical profile of 7Z-nonadecenoic acid can be compared with structurally similar compounds such as (7Z)-7-hexadecenoic acid, which has been isolated from autotrophic bacterial cultures associated with sulfate accumulation in biofilters. Both compounds share the same double bond position but differ in carbon chain length, suggesting potential similarities in biosynthetic pathways and functional roles.

Property	7Z-Nonadecenoic Acid	(7Z)-7-Hexadecenoic Acid
Molecular Formula	C19H36O2	C16H30O2
Molecular Weight	296.49 g/mol	254.408 g/mol
CAS Number	118020-79-4	2416-19-5
Double Bond Position	7	7
Carbon Chain Length	19	16

This comparison illustrates the structural relationships between these monounsaturated fatty acids while highlighting their distinct molecular identities.

Current Research Applications

Contemporary research involving 7Z-nonadecenoic acid spans several scientific disciplines, reflecting the compound's relevance to both fundamental biochemistry and applied research.

Analytical Standards and Reference Materials

High-purity 7Z-nonadecenoic acid serves as an important analytical standard in chromatographic analyses of fatty acid profiles. Commercial availability of this compound with purity exceeding 98% facilitates accurate identification and quantification in complex biological samples.

Comparative Analysis with Structurally Related Fatty Acids

Evaluating 7Z-nonadecenoic acid in the context of related fatty acids provides valuable insights into its distinctive properties and potential functional roles.

Position in Fatty Acid Classification

As a C19:1 fatty acid, 7Z-nonadecenoic acid occupies a unique position in fatty acid classification systems. Most naturally occurring fatty acids contain even numbers of carbon atoms, making odd-chain fatty acids like 7Z-nonadecenoic acid relatively uncommon. This distinctive carbon chain length may reflect specific biosynthetic pathways or metabolic functions.

Relationship to Other Monounsaturated Fatty Acids

The position of the double bond at carbon 7 distinguishes 7Z-nonadecenoic acid from more common monounsaturated fatty acids such as oleic acid (C18:1, ω-9) and palmitoleic acid (C16:1, ω-7). This structural distinction may confer unique biochemical properties and biological functions that warrant further investigation.